3-(2-Bromoethylcarbamoyl)phenylboronic acid

• Molecular Formula: C9H11BBrNO3
• Molecular Weight: 271.91 g/mol
• IUPAC Name: [3-(2-bromoethylcarbamoyl)phenyl]boronic acid
• InChI: InChI=1S/C9H11BBrNO3/c11-4-5-12-9(13)7-2-1-3-8(6-7)10(14)15/h1-3,6,14-15H,4-5H2,(H,12,13)
• InChI Key: PTYUAZULKMGESY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)C(=O)NCCBr)(O)O

Description

3-(2-Bromoethylcarbamoyl)phenylboronic acid is an organoboron compound that features a boronic acid group attached to a phenyl ring, which is further substituted with a 2-bromoethylcarbamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Bromoethylcarbamoyl)phenylboronic acid typically involves the following steps:

Formation of the Phenylboronic Acid Core: The phenylboronic acid core can be synthesized through the electrophilic trapping of an organometallic reagent with a boric ester, such as B(Oi-Pr)3 or B(OMe)3.

Introduction of the 2-Bromoethylcarbamoyl Group: The 2-bromoethylcarbamoyl group can be introduced via a nucleophilic substitution reaction, where a suitable phenylboronic acid derivative reacts with 2-bromoethyl isocyanate under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, solvent, and catalyst, to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

3-(2-Bromoethylcarbamoyl)phenylboronic acid can undergo various chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction involves the coupling of the boronic acid group with an aryl or vinyl halide in the presence of a palladium catalyst and a base.

Nucleophilic Substitution: The 2-bromoethylcarbamoyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by a nucleophile.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., K2CO3), and solvents (e.g., toluene, ethanol) are commonly used.

Nucleophilic Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under mild to moderate conditions.

Major Products Formed

Suzuki-Miyaura Coupling: The major products are biaryl compounds, which are valuable intermediates in pharmaceuticals and agrochemicals.

Nucleophilic Substitution: The major products are substituted carbamoyl derivatives, which can be further functionalized for various applications.

Scientific Research Applications

3-(2-Bromoethylcarbamoyl)phenylboronic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of carbon-carbon bonds via Suzuki-Miyaura coupling.

Biology: The compound can be used to synthesize biologically active molecules, such as enzyme inhibitors and receptor ligands.

Industry: The compound can be used in the development of advanced materials, such as polymers and sensors.

Mechanism of Action

The mechanism of action of 3-(2-Bromoethylcarbamoyl)phenylboronic acid involves its ability to form reversible covalent bonds with diols and other nucleophiles. This property is exploited in various applications, such as enzyme inhibition and molecular recognition . The boronic acid group interacts with target molecules through the formation of boronate esters, which can modulate the activity of enzymes and receptors .

Comparison with Similar Compounds

Similar Compounds

Phenylboronic Acid: A simpler analog that lacks the 2-bromoethylcarbamoyl group.

3-(Bromomethyl)phenylboronic Acid: Similar structure but with a bromomethyl group instead of a 2-bromoethylcarbamoyl group.

Uniqueness

3-(2-Bromoethylcarbamoyl)phenylboronic acid is unique due to the presence of both the boronic acid and the 2-bromoethylcarbamoyl groups. This dual functionality allows it to participate in a wider range of chemical reactions and applications compared to its simpler analogs .